N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C15H14ClNO/c1-11-2-4-12(5-3-11)10-15(18)17-14-8-6-13(16)7-9-14/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: KIZPQJBNPAMVBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C15H14ClNO
• Molecular Weight: 259.73 g/mol

Description

N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide, also known as Clonitazene, is a synthetic opioid analgesic drug. Clonitazene was first synthesized in the 1950s, and its chemical structure is similar to that of fentanyl. Clonitazene has been shown to have potent analgesic effects, but its use is limited due to its potential for abuse and addiction.

Mechanism of Action

N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide acts as an agonist at the mu-opioid receptor, which is involved in the modulation of pain. It binds to the receptor and activates it, resulting in the inhibition of pain signals. N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide also has an affinity for the delta-opioid receptor, which is involved in the regulation of mood and emotions.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide has been shown to have potent analgesic effects in animal models. It also has sedative and respiratory depressant effects, which can be dangerous at high doses. N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide has been shown to have a high potential for abuse and addiction, and its use is limited due to these risks.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide has been used in scientific research to study its effects on the central nervous system. Its potent analgesic effects make it a useful tool for investigating pain pathways and the mu-opioid receptor. However, its potential for abuse and addiction make it a risky substance to work with, and caution must be taken when handling and administering it.

Future Directions

There are several future directions for research involving N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide. One area of interest is the development of new opioid analgesics with improved safety profiles. Another area of interest is the investigation of the role of the delta-opioid receptor in addiction and mood disorders. Additionally, further studies are needed to fully understand the risks and benefits of N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide and other opioid analgesics.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide involves the reaction of 4-chloroacetophenone with 4-methylbenzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then acetylated with acetic anhydride to yield N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide.

Scientific Research Applications

N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide has been used in scientific research to study its effects on the central nervous system. It has been shown to have potent analgesic effects in animal models, and its mechanism of action has been studied extensively. N-(4-chlorophenyl)-2-(4-methylphenyl)acetamide has also been used in studies to investigate the potential for abuse and addiction.